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Compound of Interest

Compound Name: Sulfometuron-methyl

Cat. No.: B1682517 Get Quote

This guide provides a detailed comparison of the herbicidal efficacy of Sulfometuron-methyl
with other members of the sulfonylurea class. It is intended for researchers, scientists, and

professionals in drug development, offering an objective analysis supported by experimental

data to aid in the selection and application of these herbicides.

Introduction to Sulfonylurea Herbicides
Sulfonylurea herbicides are a class of systemic compounds widely used for the control of

broadleaf weeds and some grasses.[1] Their primary mode of action is the inhibition of the

enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2]

This enzyme is essential for the biosynthesis of branched-chain amino acids—valine, leucine,

and isoleucine—which are critical for protein synthesis and plant growth.[2][3] By blocking this

pathway, sulfonylureas halt cell division and ultimately lead to plant death.[1] Sulfometuron-
methyl is a potent member of this family, typically used in non-crop areas, industrial sites, and

forestry for the management of annual and perennial weeds.[1][4]

Mode of Action: Acetolactate Synthase (ALS) Inhibition
The herbicidal activity of all sulfonylureas, including Sulfometuron-methyl, stems from their

ability to specifically target and inhibit the ALS enzyme in susceptible plants. This targeted

action is highly effective at very low application rates.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1682517?utm_src=pdf-interest
https://www.benchchem.com/product/b1682517?utm_src=pdf-body
https://chemicalwarehouse.com/blogs/active-ingredients/sulfometuron-methyl-sfm
https://chemicalwarehouse.com/blogs/active-ingredients/sulfometuron-methyl-sfm
https://en.wikipedia.org/wiki/Sulfometuron_methyl
https://en.wikipedia.org/wiki/Sulfometuron_methyl
https://academic.oup.com/femsle/article-abstract/161/1/29/585814
https://chemicalwarehouse.com/blogs/active-ingredients/sulfometuron-methyl-sfm
https://www.benchchem.com/product/b1682517?utm_src=pdf-body
https://www.benchchem.com/product/b1682517?utm_src=pdf-body
https://chemicalwarehouse.com/blogs/active-ingredients/sulfometuron-methyl-sfm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1149.htm
https://www.benchchem.com/product/b1682517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyruvate

Acetolactate Synthase
(ALS)

Branched-Chain Amino Acids
(Valine, Leucine, Isoleucine)Catalysis

Plant Death
   Pathway Blocked

Sulfonylurea Herbicides
(e.g., Sulfometuron-methyl) INHIBITION

Protein Synthesis Plant Growth &
Cell Division

Click to download full resolution via product page

Sulfonylurea herbicides block the ALS enzyme, halting essential amino acid production.

Comparative Efficacy and Performance Data
The efficacy of sulfonylurea herbicides can vary significantly based on the specific compound,

application rate, target weed species, and environmental conditions.

Table 1: Comparative Weed Control Efficacy
This table summarizes the performance of Sulfometuron-methyl and other sulfonylureas

against various weed species, as documented in field trials.
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Herbicide/Mixt
ure

Application
Rate (a.i.)

Target Weeds

Efficacy (%
Weed
Control/Reduc
tion)

Source(s)

Sulfometuron-

methyl
0.25 lb/acre

Honeysuckle,

Blackberry

More effective

than Hexazinone
[5]

Metsulfuron-

methyl
10 g/ha

Dicotyledonous

weeds
74-76% [6]

Metsulfuron-

methyl +

Tribenuron-

methyl

12 g/ha
Dicotyledonous

weeds
74-76% [6]

Metsulfuron-

methyl +

Sulfosulfuron

36 g/ha
Mixed weed flora

in wheat

97.6 - 98.6%

reduction in

weed dry matter

[7]

Tribenuron-

methyl +

Florasulam

30 g/ha Mixed weed flora

64-69%

reduction in

weed mass

[6]

Chlorsulfuron Not Specified General weeds

Potent activity,

similar to

Sulfometuron-

methyl

[8][9]

Table 2: Crop and Plant Tolerance
Crop or desired plant tolerance is a critical factor in the selective application of herbicides.

Sulfonylureas exhibit a range of phytotoxicity depending on the plant species.
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Herbicide
Application
Rate (a.i.)

Plant/Crop
Observed
Effect

Source(s)

Sulfometuron-

methyl
0.5 lb/acre Loblolly Pine

Damage

observed, lack of

growth response

[5]

Metsulfuron-

methyl

2.4 g/ha (pre-

sowing)
STS Soybean Tolerant [10]

Metsulfuron-

methyl

2.4 g/ha (pre-

sowing)

Non-STS

Soybean

Affected initial

development
[10]

Flazasulfuron Not Specified Bermudagrass

Most injurious

and delayed

transition among

tested SUs

[11]

Chlorsulfuron Not Specified Cherry Trees

Reduces fruit

production at

minute exposure

levels

[9]

Table 3: Environmental Fate and Persistence
The environmental persistence of sulfonylureas influences their potential for long-term weed

control and the risk of carryover injury to subsequent crops. Their degradation is highly

dependent on soil properties and climate.[8][12]
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Herbicide
Soil Half-Life
(DT50)

Key
Environmental
Factors

Notes Source(s)

Sulfometuron-

methyl

~30-33 days (in

soil)

Acidic soil

conditions

contribute to

faster

dissipation.

Can persist for

over a year in

some conditions.

[9][13]

Metsulfuron-

methyl
Varies widely

Soil pH,

moisture, and

temperature are

critical.

Persistent, with a

recommended

60-day safety

interval before

sowing

soybeans.

[8][10][14]

Chlorsulfuron
Varies; can be

long

Soil pH,

moisture, and

temperature.

Persisted slightly

longer than

metsulfuron in

one study.

Known for

carryover

potential.

[8][12][14]

Experimental Protocols for Efficacy Assessment
The data presented in this guide are derived from structured field experiments. A standardized

protocol is crucial for the reliable evaluation of herbicide performance.

General Methodology for Herbicide Efficacy Trials
Site Selection: Trials should be conducted across multiple seasons and in different

bioclimatic regions with varied soil types to ensure robust data.[15]

Experimental Design: A randomized complete block design with a minimum of four

replications is standard.[16] Each treated plot should have an adjacent untreated control

area for comparison.[15]
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Treatments:

Control: A weedy check (no herbicide) and/or a hand-weeded control.[7][15]

Test Herbicides: Applied at a range of rates, including the proposed label rate and

multiples (e.g., 2x) to assess crop phytotoxicity.[17]

Standard: A currently recommended herbicide for the target weeds is often included for

comparison.[15]

Application: Herbicides are applied at specific crop and weed growth stages (e.g., post-

emergence).[17] Application methods and equipment must be calibrated and consistent.

Data Collection & Assessment:

Weed Control Efficacy: Assessed visually (e.g., on a 0-100% scale) or by quantitative

measures like weed density and dry biomass at set intervals after application.[7][17]

Crop Tolerance/Phytotoxicity: Visual injury ratings (e.g., discoloration, stunting) are

recorded.

Yield: Crop yield is measured at harvest to determine the ultimate impact of the weed

control treatment.[7]

Statistical Analysis: Data are subjected to statistical analysis (e.g., ANOVA) to determine

significant differences between treatments.[10]

Workflow for a Typical Herbicide Efficacy Trial
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Standard workflow for conducting herbicide efficacy and crop tolerance trials.

Conclusion
Sulfometuron-methyl is a highly effective sulfonylurea herbicide, particularly for broad-

spectrum weed control in non-agricultural and forestry settings.[1][4] Its efficacy is comparable
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to other potent sulfonylureas like chlorsulfuron. When compared to herbicides like metsulfuron-

methyl, the choice often depends on the target weed spectrum, desired crop selectivity, and

concerns about soil persistence. For instance, mixtures containing metsulfuron-methyl have

demonstrated excellent efficacy in wheat, while sulfometuron-methyl has shown superior

control of specific woody vines compared to other chemicals in forestry.[5][7]

The primary considerations for selecting a sulfonylurea herbicide include:

Target Weed Spectrum: Different sulfonylureas have varying levels of activity on specific

weeds.[6]

Crop Safety: The tolerance of the desired crop is paramount, with specialized varieties (e.g.,

STS soybeans) offering broader application windows for certain sulfonylureas.[10]

Environmental Persistence: The potential for soil residue to affect subsequent crops

(carryover) is a significant factor, with herbicides like chlorsulfuron and metsulfuron known

for their persistence.[8][14]

Ultimately, the selection of Sulfometuron-methyl or an alternative sulfonylurea requires a

careful review of efficacy data against the target weeds, crop tolerance, and the specific

environmental and agricultural context of the application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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